Cas no 81882-72-6 (3-Amino-N-(2-phenylethyl)benzamide)

• Product Name: 3-Amino-N-(2-phenylethyl)benzamide
• CAS No: 81882-72-6
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD08691857
• CID: 1005230
• PubChem ID: 10800088
• Update Time: 2025-07-28

3-Amino-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-phenethylbenzamide
• 3-amino-N-(2-phenylethyl)benzamide
• 3-amino-N-(2-phenylethyl)benzamide(SALTDATA: FREE)
• 3-amino-N-phenethyl-benzamide
• DTXSID10445105
• 81882-72-6
• BS-36199
• BB 0242888
• AKOS000142472
• F21187
• CHEMBL4093956
• 3-AMINO-N-(2-PHENYLETHYL)BENZAMIDE 95%
• MFCD08691857
• STK804187
• 3-Amino-N-(2-phenylethyl)benzamide

• MDL： MFCD08691857
• Inchi： 1S/C15H16N2O/c16-14-8-4-7-13(11-14)15(18)17-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10,16H2,(H,17,18)
• InChI Key： RUCCIRQTLQFVOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.21340